Cas no 150668-38-5 (Cyclopropyl 3,5-dimethylphenyl ketone)

• Product Name: Cyclopropyl 3,5-dimethylphenyl ketone
• CAS No: 150668-38-5
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD03841223
• CID: 1073127
• PubChem ID: 12143550
• Update Time: 2025-06-09

Cyclopropyl 3,5-dimethylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl 3,5-dimethylphenyl ketone
• cyclopropyl-(3,5-dimethylphenyl)methanone
• 150668-38-5
• DTXSID90478491
• MFCD03841223
• AKOS010142153
• Cyclopropyl(3,5-dimethylphenyl)methanone

• MDL： MFCD03841223
• Inchi： 1S/C12H14O/c1-8-5-9(2)7-11(6-8)12(13)10-3-4-10/h5-7,10H,3-4H2,1-2H3
• InChI Key： LFFWDNXVIRVMPW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1CC1

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.89610

Additional information on Cyclopropyl 3,5-dimethylphenyl ketone

Comprehensive Analysis of Cyclopropyl 3,5-dimethylphenyl ketone (CAS No. 150668-38-5)

Cyclopropyl 3,5-dimethylphenyl ketone (CAS No. 150668-38-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique cyclopropyl ketone structure combined with a 3,5-dimethylphenyl moiety makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its stability, reactivity, and potential applications in drug discovery, particularly in modulating bioactive molecules.

The growing interest in cyclopropyl-containing compounds is driven by their role in enhancing metabolic stability and bioavailability in drug candidates. With the rise of AI-driven drug design and green chemistry trends, Cyclopropyl 3,5-dimethylphenyl ketone has gained attention for its compatibility with sustainable synthesis methods. Searches for "CAS 150668-38-5 suppliers" or "cyclopropyl ketone derivatives" reflect its commercial and academic demand. This compound aligns with the industry's shift toward fragment-based drug discovery (FBDD) and high-throughput screening (HTS) technologies.

From a structural perspective, the 3,5-dimethylphenyl group contributes to steric hindrance, which can influence selectivity in cross-coupling reactions—a hot topic in catalysis research. Meanwhile, the cyclopropyl ring offers strain-induced reactivity, a feature exploited in cycloaddition reactions and C-H activation studies. These properties make CAS No. 150668-38-5 a subject of patents and publications focusing on innovative synthetic routes.

In material science, derivatives of Cyclopropyl 3,5-dimethylphenyl ketone are explored for organic electronics due to their electron-withdrawing characteristics. Queries like "ketone-based organic semiconductors" or "small molecule additives for OLEDs" highlight its relevance in next-gen optoelectronic devices. The compound’s thermal stability further supports its use in polymer modifications, addressing the demand for high-performance materials.

Regulatory compliance and safety data for 150668-38-5 are critical for industrial adoption. While not classified as hazardous, proper handling protocols are emphasized in SDS documentation. The compound’s low environmental persistence, as per recent biodegradability studies, aligns with the EU’s Green Deal objectives, making it a candidate for eco-friendly chemical processes.

Market analysis indicates a steady CAGR for cyclopropyl ketone derivatives, fueled by R&D investments in oncology and CNS therapeutics. Suppliers often list this compound under "high-purity aromatic ketones" or "custom synthetic intermediates," catering to niche pharmaceutical clients. Analytical techniques like GC-MS and NMR are routinely employed to verify its purity, ensuring compliance with pharmacopeial standards.

Future prospects for Cyclopropyl 3,5-dimethylphenyl ketone include its integration into continuous flow chemistry systems—a trending topic in process optimization. Additionally, computational studies leveraging machine learning models predict novel reactivity patterns, further expanding its utility. As industries prioritize scalable and sustainable chemistry, CAS No. 150668-38-5 remains a key player in innovation pipelines.